(6Z)-6-[[2-(3,3-dimethyl-4H-isoquinolin-1-yl)hydrazinyl]methylidene]cyclohexa-2,4-dien-1-one

• Molecular Formula: C18H19N3O
• Molecular Weight: 293.4 g/mol
• IUPAC Name: (6Z)-6-[[2-(3,3-dimethyl-4H-isoquinolin-1-yl)hydrazinyl]methylidene]cyclohexa-2,4-dien-1-one
• InChI: InChI=1S/C18H19N3O/c1-18(2)11-13-7-3-5-9-15(13)17(20-18)21-19-12-14-8-4-6-10-16(14)22/h3-10,12,19H,11H2,1-2H3,(H,20,21)/b14-12-
• InChI Key: ZCPWJRZSTZLJBM-OWBHPGMISA-N
• Isomeric SMILES: CC1(CC2=CC=CC=C2C(=N1)NN/C=C\3/C=CC=CC3=O)C
• SMILES: CC1(CC2=CC=CC=C2C(=N1)NNC=C3C=CC=CC3=O)C

Description

(6Z)-6-[[2-(3,3-dimethyl-4H-isoquinolin-1-yl)hydrazinyl]methylidene]cyclohexa-2,4-dien-1-one is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of (6Z)-6-[[2-(3,3-dimethyl-4H-isoquinolin-1-yl)hydrazinyl]methylidene]cyclohexa-2,4-dien-1-one is not fully understood. However, it has been proposed that the compound may inhibit the activity of various enzymes involved in cancer cell growth and viral replication. It may also induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that (6Z)-6-[[2-(3,3-dimethyl-4H-isoquinolin-1-yl)hydrazinyl]methylidene]cyclohexa-2,4-dien-1-one can affect various biochemical and physiological processes in the body. It has been found to inhibit the activity of various enzymes involved in cancer cell growth and viral replication. It may also induce apoptosis in cancer cells. Additionally, it has been found to have anti-inflammatory properties, which may be beneficial in the treatment of various inflammatory disorders.

Advantages and Limitations for Lab Experiments

One advantage of using (6Z)-6-[[2-(3,3-dimethyl-4H-isoquinolin-1-yl)hydrazinyl]methylidene]cyclohexa-2,4-dien-1-one in lab experiments is its potential anticancer and antiviral properties. It may be useful in developing new treatments for cancer and viral infections. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in various applications.

Future Directions

There are several potential future directions for research on (6Z)-6-[[2-(3,3-dimethyl-4H-isoquinolin-1-yl)hydrazinyl]methylidene]cyclohexa-2,4-dien-1-one. One direction is to further investigate its potential anticancer properties, including its ability to induce apoptosis in cancer cells. Another direction is to explore its potential antiviral properties, including its ability to inhibit the replication of various viruses. Additionally, research could be conducted to better understand the compound's mechanism of action and to optimize its use in various applications. Finally, research could be conducted to develop new derivatives of the compound with improved properties.

Synthesis Methods

The synthesis of (6Z)-6-[[2-(3,3-dimethyl-4H-isoquinolin-1-yl)hydrazinyl]methylidene]cyclohexa-2,4-dien-1-one involves the reaction of 2-(3,3-dimethyl-4H-isoquinolin-1-yl) hydrazine with cyclohexane-1,3-dione in the presence of a suitable catalyst. The resulting product is a yellow crystalline powder with a melting point of 230-232°C.

Scientific Research Applications

(6Z)-6-[[2-(3,3-dimethyl-4H-isoquinolin-1-yl)hydrazinyl]methylidene]cyclohexa-2,4-dien-1-one has shown potential applications in various fields of scientific research. It has been studied for its anticancer properties, as it has been found to inhibit the growth of cancer cells in vitro. Additionally, it has been studied for its antiviral properties, as it has been found to inhibit the replication of various viruses, including HIV-1, SARS-CoV-2, and HCV.